Cas no 58863-14-2 (1,2,3,4,5,6,7-Heptachloronaphthalene (>90%))

1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) structure

58863-14-2 structure

Product Name:1,2,3,4,5,6,7-Heptachloronaphthalene (>90%)

CAS No:58863-14-2

Molecular Formula:C₁₅H₂₁N₃OS

Molecular Weight:291.41174

CID:1067005

PubChem ID:107818

1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Properties

Names and Identifiers

- PN-73S
- 1-(2-phenylethylcarbamothioyl)piperidine-4-carboxamide
- 1,2,3,4,5,6,7-Heptachloronaphthalene
- 1,2,3,4,5,6,7-Heptachloronaphthalene (>90%)
- Naphthalene, 1,2,3,4,5,6,7-heptachloro-
- DTXSID10871440
- Naphthalene, 1,2,3,4,5,6,7-heptachloro
- 1H-Heptachloronaphthalene; PCN 73
- NS00098502
- 1,2,3,4,5,6,7-Heptachloronaphthalene 100 microg/mL in Nonane
- HEPTACHLORONAPHTHALENE
- 58863-14-2
- 1H-Heptachloronaphthalene
- 32241-08-0
- SCHEMBL11343864
- +Expand
- InChIKey： NDZIBNJHNBUHKW-UHFFFAOYSA-N
- Inchi： InChI=1S/C10HCl7/c11-3-1-2-4(7(14)6(3)13)8(15)10(17)9(16)5(2)12/h1H
- SMILES： C1=C2C(=C(C(=C1Cl)Cl)Cl)C(=C(C(=C2Cl)Cl)Cl)Cl

Computed Properties

Exact Mass: 365.79013
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 365.789794g/mol
Heavy Atom Count: 17
Complexity: 286
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.6
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AX38809-1mg	1,2,3,4,5,6,7-Heptachloronaphthalene	58863-14-2		1mg	$281.00
TRC	H265210-1mg	1,2,3,4,5,6,7-Heptachloronaphthalene (>90%)	58863-14-2		1mg	$ 178.00	2023-09-07

1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Synthesis

Synthetic Circuit 1

542-92-7

4637-24-5

87-68-3

696-68-4

58863-14-2

2234-13-1

Reaction Conditions

1.15 h, reflux
1.1R:S8, 160°C; 8 h, 225°C; 3 d, 210°C
2.1R:H2O2, R:O(C(=O)CF3)2, S:H2O, 2 h, -10°C
2.2R:H2SO4, 1 h, rt
2.3S:CH2Cl2
3.1S:CH2Cl2, 5 h, 0°C; 2 h, 0°C → rt
4.1R:SO2Cl2, overnight, rt
5.11 h, 250°C

Reference

: Octachloroazulene

By Lou, Yan et al, Journal of the American Chemical Society, 2002, 124(51), 15302-15307

1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Raw materials

1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) Preparation Products

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